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Compound of Interest

Compound Name: 4-(2-Methoxyethoxy)aniline

Cat. No.: B1350914

This guide provides essential safety and handling information for 4-(2-Methoxyethoxy)aniline,
tailored for researchers, scientists, and professionals in drug development. Adherence to these
protocols is crucial for ensuring a safe laboratory environment.

Hazard Identification and Classification

4-(2-Methoxyethoxy)aniline is an aromatic amine that should be handled with care due to its
potential health hazards. While specific toxicological data for this compound is limited, its
structural similarity to other anilines suggests potential for toxicity. Aniline and its derivatives are
known to be harmful if inhaled, ingested, or absorbed through the skin.[1][2] They can cause
skin and eye irritation, and some have been associated with more severe health effects after
prolonged exposure.[1]

Based on data for similar compounds, 4-(2-Methoxyethoxy)aniline is classified with the
following hazards:

e Acute toxicity (Oral, Dermal, Inhalation)[3]

Skin irritation/corrosion[3]

Serious eye damage/eye irritation[3]

Skin sensitization[4]

Specific target organ toxicity[3][5]
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Toxicological Data

Comprehensive toxicological studies on 4-(2-Methoxyethoxy)aniline are not readily available.

However, data for the parent compound, aniline, provides a basis for assessing potential

toxicity.
Metric Value Species Route Reference
LD50 250 mg/kg Rat Oral [41[6]
LD50 820 mg/kg Rabbit Dermal [4]
LC50 248 ppm (4h) Mouse Inhalation [4]
LC50 3.3 mg/L (4h) Rat Inhalation [6]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure.[1]

All personnel must be trained in the correct use, limitations, and maintenance of their PPE.[1]

[7]
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Protection Type Specification Purpose

) ) To prevent skin contact and
Chemical-resistant gloves ]
) o absorption.[1] Check
Hand Protection (e.g., Nitrile, Neoprene) tested

to EN 374 standard.[1]

manufacturer data for

breakthrough times.[1]

Safety goggles and/or a face To protect against chemical

Eye/Face Protection )
shield.[8][9] splashes.[8]

Along-sleeved lab coat, long
pants, and closed-toe shoes.
) ] [2] For larger quantities or risk )
Skin and Body Protection ) ] To prevent skin contact.[1]
of splashing, chemical-
resistant coveralls should be

worn.[8][10]

An appropriate respirator

should be used if ventilation is o )
) ] ) ] ) ) To protect against inhalation of
Respiratory Protection inadequate or if there is a risk
) ) harmful substances.[10]
of inhaling dust or vapors.[7]

[10]

Safe Handling and Storage

Engineering Controls:

o All work with 4-(2-Methoxyethoxy)aniline should be conducted in a certified chemical fume
hood to ensure adequate ventilation.[2][11]

¢ An eyewash station and safety shower must be readily accessible.[2]
General Hygiene and Handling Practices:

e Avoid direct contact with skin, eyes, and clothing.[1]

e If handling the solid form, avoid the generation of dust.[1]

o Keep the container tightly closed when not in use.[1]
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e Wash hands thoroughly with soap and water immediately after handling the substance.[1]
e Do not eat, drink, or smoke in laboratory areas where chemicals are stored or handled.[1]
e Remove any contaminated clothing immediately and wash it separately before reuse.[1]
Storage:

e Store in a cool, dry, and well-ventilated area.[12]

o Keep away from heat, sparks, and open flames.[11]

o Store separately from incompatible materials such as strong oxidizing agents, strong acids,
and strong bases.[11][12]

o Protect from light.[2]

First Aid Measures

In the event of exposure, immediate action is critical.

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[2][13]

¢ In Case of Skin Contact: Immediately flush the skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes.[2] Seek medical attention if
irritation persists.[11]

e In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical
attention.[13]

« If Swallowed: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[2][13]

Spill and Disposal Procedures

Spill Response:
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Evacuate the area and ensure adequate ventilation.

Wear the full complement of required PPE, including respiratory protection.[1]

Contain the spill using an inert absorbent material such as vermiculite or dry sand.[1][2]

Collect the absorbed material into a suitable container for hazardous waste disposal.[5][13]

Clean the spill area thoroughly.[1]
Waste Disposal:

o Dispose of 4-(2-Methoxyethoxy)aniline and any contaminated materials as hazardous
chemical waste in accordance with local, state, and federal regulations.[1]

e Do not pour down the drain.[1]

Generalized Safe Handling Protocol

This protocol outlines the general steps for safely handling 4-(2-Methoxyethoxy)aniline in a
laboratory setting.

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.

» PPE Donning: Put on all required personal protective equipment as detailed in Section 3.
e Preparation:

o Ensure the chemical fume hood is functioning correctly.

o Gather all necessary equipment and reagents.

o Place absorbent pads on the work surface of the fume hood.
e Handling:

o Carefully open the container, avoiding inhalation of any vapors.
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o Dispense the required amount of the chemical.

o Keep the container tightly sealed when not in use.

e Post-Handling:
o Decontaminate any equipment that has come into contact with the chemical.
o Properly label and store any unused chemical.
o Dispose of all waste in the designated hazardous waste container.

» PPE Doffing: Remove PPE in the correct order to avoid cross-contamination, and wash
hands thoroughly.

Safe Handling Workflow
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Caption: Workflow for the safe handling of 4-(2-Methoxyethoxy)aniline.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1350914?utm_src=pdf-body-img
https://www.benchchem.com/product/b1350914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1350914?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methyl_2_4_methylphenoxy_aniline.pdf
https://ipo.rutgers.edu/rehs/sop/Aniline
https://www.aaronchem.com/sds/26181-51-1.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25179.pdf
https://www.fishersci.com/store/msds?partNumber=AC125960250&productDescription=4-METHOXY-2-NITROANILINE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://m.youtube.com/watch?v=jzEfoJQBgRE
https://hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://chemm.hhs.gov/ppe.htm
https://www.chemsrc.com/en/cas/33311-29-4_953818.html
https://www.technopharmchem.com/application/uploads/files/1559463691_ANILINE.pdf
https://www.capotchem.cn/doc/viewmsds_52481-41-1.html
https://www.benchchem.com/product/b1350914#key-safety-and-handling-precautions-for-4-2-methoxyethoxy-aniline
https://www.benchchem.com/product/b1350914#key-safety-and-handling-precautions-for-4-2-methoxyethoxy-aniline
https://www.benchchem.com/product/b1350914#key-safety-and-handling-precautions-for-4-2-methoxyethoxy-aniline
https://www.benchchem.com/product/b1350914#key-safety-and-handling-precautions-for-4-2-methoxyethoxy-aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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